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Compound of Interest

Compound Name:
6-bromo-2,3,4,5-tetrahydro-1H-

benzo[c]azepin-1-one

CAS No.: 1260774-29-5

Cat. No.: B2576730

Get Quote

Benzazepinones—seven-membered aza-heterocyclic rings fused to an aromatic unit—are

recognized as privileged scaffolds in medicinal chemistry, exhibiting a wide array of

pharmacological activities ranging from cardiovascular modulation to neurological

applications[1]. The strategic introduction of a bromine atom into this scaffold profoundly alters

its physicochemical and pharmacodynamic profile.

As an Application Scientist, the causality behind selecting bromine over other substituents

during lead optimization lies in three distinct molecular phenomena:

Halogen Bonding (X-Bonding): Bromine possesses a highly polarizable electron cloud,

creating an electrophilic region known as a σ-hole. This allows for highly directional, non-

covalent interactions with Lewis bases, such as the backbone carbonyl oxygens in the hinge

region of target kinases.

Steric Bulk and Vectorial Projection: With a van der Waals radius of approximately 1.85 Å,

bromine effectively fills hydrophobic sub-pockets within target proteins, restricting the

conformational flexibility of the benzazepinone core and locking it into a bioactive state[2].
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Lipophilicity and CNS Penetration: Bromination significantly increases the partition coefficient

(LogP). For neuropharmacological targets, this enhanced lipophilicity is critical for traversing

the blood-brain barrier (BBB)[3].

Core Biological Targets and Mechanistic Pathways
Kinase Inhibition: The Paullone Family (GSK-3β and
CDKs)
The most extensively characterized bromo-substituted benzazepinone is Kenpaullone (9-

bromo-7,12-dihydroindolo[3,2-d][1]benzazepin-6(5H)-one)[4]. Originally developed as a cyclin-

dependent kinase (CDK1/cyclin B) inhibitor with notable in vitro antitumor activity[5], it was

subsequently identified as a highly potent, ATP-competitive inhibitor of Glycogen Synthase

Kinase-3β (GSK-3β)[3].

In the context of Alzheimer's disease (AD), GSK-3β dysregulation drives the

hyperphosphorylation of Tau proteins and promotes the amyloidogenic cleavage of amyloid

precursor protein (APP) via BACE1 and Presenilin-1 (PS1)[3]. Kenpaullone intervenes by

competitively binding to the ATP pocket of GSK-3β. In 5XFAD transgenic mouse models,

administration of Kenpaullone downregulates BACE1 and PS1, attenuates neuroinflammation

(reducing IL-1β, IL-6, and TNF-α), and ultimately restores cognitive function and memory[3].
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Mechanistic pathway of Kenpaullone inhibiting GSK-3β to prevent neurodegeneration.
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Metabolic Targeting: Glycogen Phosphorylase
Beyond kinases, bromo-benzazepinones show promise in metabolic regulation. Derivatives

such as 3-amino-7-bromo-1,3,4,5-tetrahydro-1-benzazepin-2-one exhibit potent allosteric

inhibition of Glycogen Phosphorylase (GP)[2]. Molecular docking studies reveal that the

bromine atom interacts specifically with the allosteric site of GP, while the amine group forms

essential hydrogen bonds with Asp283 and Asn284, suppressing glycogenolysis and offering a

potential therapeutic avenue for diabetes[2].

Necroptosis and Inflammation: RIP1 Kinase
The 7-bromo-benzazepinone scaffold is also a critical intermediate in the development of

Receptor-Interacting Protein 1 (RIP1) kinase inhibitors[6]. These compounds function as Type

II kinase inhibitors, binding to the "DFG-out" inactive conformation of the kinase. The

benzazepinone core occupies an allosteric lipophilic pocket adjacent to the ATP binding site,

driving high kinase selectivity and blocking necrotic cell death pathways[6].

Quantitative Target Affinity
To contextualize the potency of the bromo-benzazepinone class, the following table

summarizes the binding affinities and inhibitory concentrations across various targets:
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Compound Biological Target Activity (IC50 / Ki)
Mechanism of
Action

Kenpaullone (9-

bromopaullone)
GSK-3β 0.023 µM

ATP-competitive

inhibition

Kenpaullone (9-

bromopaullone)
CDK1/Cyclin B 0.4 µM

ATP-competitive

inhibition

3-Chlorokenpaullone GSK-3β ~0.015 µM
ATP-competitive

inhibition

3-amino-7-bromo-

benzazepinone

Glycogen

Phosphorylase
0.25 µM Allosteric inhibition

7-bromo-

benzazepinone

derivative

RIP1 Kinase N/A (Precursor)
Type II (DFG-out)

inhibition

Experimental Methodologies
Chemical Synthesis: Fischer Indolization for Bromo-
Paullones
The synthesis of the kenpaullone core relies on a regioselective Fischer indole reaction[4].

Step-by-Step Protocol:

Hydrazone Formation: React 1H-[1]benzazepine-2,5(3H,4H)-dione with 4-

bromophenylhydrazine hydrochloride in glacial acetic acid. Causality: Acetic acid serves as

both the solvent and a mild acid catalyst, promoting hydrazone formation without degrading

the sensitive benzazepine lactam ring[7].

Cyclization: Elevate the temperature to 70°C for 2 hours. Causality: Thermal energy drives

the [3,3]-sigmatropic rearrangement and subsequent elimination of ammonia, driven

thermodynamically by the rearomatization of the newly formed indole core[4].

Isolation: Cool the mixture, precipitate with water, and recrystallize from ethanol. Causality:

Recrystallization effectively separates the pure 9-bromo-indolobenzazepinone from
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unreacted hydrazine and polymerized byproducts.

In Vitro Kinase Inhibition Assay (Self-Validating
Protocol)
To robustly evaluate the IC50 of bromo-benzazepinones against GSK-3β, a luminescence-

based ATP depletion assay is employed.

Step-by-Step Protocol:

Compound Preparation: Perform serial dilutions of the bromo-benzazepinone in 100%

DMSO, followed by a 1:10 dilution in assay buffer. Causality: Maintaining a constant, low

DMSO concentration (typically 1% final) across all wells prevents solvent-induced enzyme

denaturation while keeping the lipophilic bromo-compound in solution.

Enzyme-Inhibitor Pre-incubation (30 mins, RT): Causality: Bromo-substituted compounds

often exhibit slow-binding kinetics due to the induced fit required to establish optimal halogen

bonding within the hinge region. Pre-incubation ensures thermodynamic equilibrium is

reached before introducing the competing ATP.

Reaction Initiation: Add ATP (at its predetermined Km value) and the specific GSK-3β

peptide substrate. Causality: Running the assay exactly at the ATP Km ensures maximum

sensitivity to ATP-competitive inhibitors (like Kenpaullone) and allows the Cheng-Prusoff

equation to accurately convert the measured IC50 to a true Ki value.

Detection & Validation: Add Kinase-Glo reagent and measure luminescence. Calculate the

Z'-factor using DMSO vehicle (negative control) and Staurosporine (positive control).

Causality: A Z'-factor > 0.5 mathematically validates the assay's dynamic range and confirms

that the observed inhibition is statistically significant and distinct from background noise.
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Step-by-step experimental workflow for the self-validating in vitro kinase inhibition assay.

Conclusion and Future Perspectives
The integration of a bromine atom into the benzazepinone architecture is far more than a

simple steric modification; it is a strategic maneuver that leverages halogen bonding, optimizes

lipophilicity, and dictates precise spatial orientations within target binding pockets. From the

neuroprotective efficacy of Kenpaullone against GSK-3β[3] to the allosteric modulation of

metabolic enzymes[2], bromo-substituted benzazepinones represent a highly versatile and

potent class of therapeutics. Future drug development efforts will likely focus on utilizing these

scaffolds in targeted protein degradation (PROTACs) or photoaffinity labeling to further map

complex biological pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.mdpi.com/1422-8599/2015/2/M856
https://www.mdpi.com/1422-8599/2015/2/M856
https://www.vulcanchem.com/product/vc6327425
https://www.vulcanchem.com/product/vc6327425
https://www.osti.gov/servlets/purl/1438859
https://www.osti.gov/servlets/purl/1438859
https://www.benchchem.com/product/b2576730?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/299459597_Synthesis_of_13-dihydro-2H-benzodazepin-2-ones_microreview
https://www.vulcanchem.com/product/vc6327425
https://www.vulcanchem.com/product/vc6327425
https://www.tandfonline.com/doi/full/10.1080/01616412.2025.2520983
https://pubmed.ncbi.nlm.nih.gov/10425100/
https://pubmed.ncbi.nlm.nih.gov/10425100/
https://pubs.acs.org/doi/abs/10.1021/jm9900570
https://www.osti.gov/servlets/purl/1438859
https://www.mdpi.com/1422-8599/2015/2/M856
https://www.benchchem.com/product/b2576730/docs#structural-rationale-the-privileged-benzazepinone-scaffold-and-halogenation
https://www.benchchem.com/product/b2576730/docs#structural-rationale-the-privileged-benzazepinone-scaffold-and-halogenation
https://www.benchchem.com/product/b2576730/docs#structural-rationale-the-privileged-benzazepinone-scaffold-and-halogenation
https://www.benchchem.com/product/b2576730/docs#structural-rationale-the-privileged-benzazepinone-scaffold-and-halogenation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2576730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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